Cas no 64169-67-1 (rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile)

• Product Name: rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile
• CAS No: 64169-67-1
• Molecular Formula: C₁₅H₁₀FNO
• Molecular Weight: 239.2444
• MDL: MFCD06200812
• CID: 58136
• PubChem ID: 253659819

rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile
• 5-Cyano-1-(4-fluorophenyl)-1,3-dihydro-isobenzofuran
• 5-cyano-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran
• 1-(4-Fluorophenyl)-1,3-dihydro isobenzofuran-5-carbonitile
• 1-(4-FLUOROPHENYL)-1,3-DIHYDRO-5-ISOBENZOFURANCARBONITRILE
• 1-(4-Fluorophenyl)-1,3-dihyrosobenzofuran-5-carbonitrile
• 1-(4-fluorophenyl)-1,3-dihydro-iso benzofuran-5-carbonibrile
• RAC-1-(4-FLUORO-PHENYL)-1,3-DIHYDRO-ISOBEZOFURAN-5-CARBONITRILE
• 1-(4-Fluorophenyl)-1,3-dihydroisobenzofurane-5-cyano
• rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile
• 1-(4-FLUOROPHENYL)-1,3-DIHYDRO-IOSBENZOFURAN-5-CARBONITRILE, CEFOSELIS INTERMEDIATES
• 1-(4-fluorophenyl)-1,3-dihydro-isobenzofuran-5-Carbonitrile
• rac-1-(4-Fluoro-phenyl)-1,3-dihydro-isobenzofuran-5-carbonitrile
• 1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrile
• 1- pound 4-fluorophenyl pound(c)-1,3-dihydro-isobenzofuran-5-Carbonitrile
• 5-Isobenzofurancarbonitrile, 1-(4-fluorophenyl)-1,3-dihydro-
• 1-(4-Fluorophenyl)-1,3-dihydro-5-isobenzofuranc
• AC-15825
• AKOS005065533
• 64169-67-1
• J-503301
• FT-0640931
• 1-(4'-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile
• HF-0004
• F0879
• F20485
• CS-0155764
• 1-(4-Fluorophenyl)-1,3-dihydro-5-isobenzofurancarbonitrile; 1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile; 1-(4-Fluorophenyl)-5-cyanophthalan; 5-Cyano-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran; LU 17-046
• DTXSID70431862
• A834661
• SCHEMBL1686
• YXCRMKYHFFMNPT-UHFFFAOYSA-N
• MFCD06200812
• DB-018582
• DB-345288

• MDL： MFCD06200812
• InChIKey： YXCRMKYHFFMNPT-UHFFFAOYSA-N
• Inchi： 1S/C15H10FNO/c16-13-4-2-11(3-5-13)15-14-6-1-10(8-17)7-12(14)9-18-15/h1-7,15H,9H2
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C1([H])C2C([H])=C([H])C(C#N)=C([H])C=2C([H])([H])O1

Computed Properties

• Exact Mass: 239.07500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 239.075
• Heavy Atom Count: 18
• Complexity: 342
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 33

Experimental Properties

• LogP: 3.31698
• PSA: 33.02000
• Refractive Index: 1.62
• Boiling Point: 375 ºC
• Melting Point: 98.0 to 102.0 deg-C
• Flash Point: 180.8±27.9 °C
• Color/Form: Solids.
• Solubility: Not determined.
• Density: 1.29

rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile Security Information

• Symbol:
• RTECS：YT5250000
• Safety Instruction： S22; S36/37
• Risk Phrases：R22
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：<0°C
• Signal Word：Warning

rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isocoumarans